N-Methoxy-N-methylisoquinoline-3-carboxamide

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: N-methoxy-N-methylisoquinoline-3-carboxamide
• InChI: InChI=1S/C12H12N2O2/c1-14(16-2)12(15)11-7-9-5-3-4-6-10(9)8-13-11/h3-8H,1-2H3
• InChI Key: BWOWOLLMMZBHAQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC2=CC=CC=C2C=N1)OC

Description

N-Methoxy-N-methylisoquinoline-3-carboxamide is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

In 50 mL of acetonitrile was dissolved 0.49 g (2.60 mmol) of isoquinoline-3-carboxylic acid monohydrate. To this 0.28 g (2.87 mmol) of O,N-dimethyl-hydroxylamine hydrochloride, 0.4 mL (2.87 mmol) triethylamine and 0.921 g (3.13 mmol) of 4-(4,6-dimethoxy-[1,3,5]triazin-2-yl)-4-methyl-morpholin-4-ium chloride hydrate were added and stirred for 2 days and then evaporated. A mixture of dichloromethane and water was added to it and the organic layer was evaporated and purified using flash chromatography (0-20% methanol in dichloromethane). Fractions containing pure product were evaporated to yield 210 mg of the free base as a white solid. LC-MSD, m/z for C12H12N2O2 [M+H]+: 217.4, [M+Na]+: 239.4